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Compound of Interest

Compound Name: 2,4,5-Trifluorobenzonitrile

Cat. No.: B1209073 Get Quote

Ensuring the safe and proper disposal of 2,4,5-Trifluorobenzonitrile is critical for laboratory

safety and environmental protection. This guide provides essential information for researchers,

scientists, and drug development professionals on the correct handling and disposal

procedures for this compound. Adherence to these protocols will minimize risks and ensure

compliance with safety regulations.

Key Safety and Hazard Information
2,4,5-Trifluorobenzonitrile is a combustible liquid that can cause skin irritation. It may be

harmful if swallowed, inhaled, or comes into contact with the skin.[1] Appropriate personal

protective equipment (PPE) should be worn at all times when handling this chemical.

Property Value Source

CAS Number 98349-22-5 [1][2][3]

Appearance Colorless liquid [4]

Flash Point 83 °C (181.4 °F) - closed cup [2]

Density 1.373 g/mL at 25 °C [2][4]

Storage Class 10 - Combustible liquids [2]
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Personal Protective Equipment (PPE) Requirements:

Before beginning any work with 2,4,5-Trifluorobenzonitrile, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.[5]

Hand Protection: Appropriate chemical-resistant gloves.[5]

Respiratory Protection: A NIOSH-approved respirator with a multi-purpose combination

cartridge is recommended, especially when working outside of a fume hood.[2][5]

Skin and Body Protection: A lab coat or other protective clothing to prevent skin exposure.[5]

Spill Response Protocol:

In the event of a spill, follow these steps:

Evacuate and Ventilate: Immediately evacuate the area and ensure it is well-ventilated.

Control Ignition Sources: Remove all sources of ignition from the area.[1]

Contain the Spill: Use an inert absorbent material such as sand, silica gel, or a universal

binder to soak up the spill.[1][6]

Collect Waste: Carefully collect the absorbed material into a suitable, labeled, and closed

container for disposal.[1][6]

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose of Waste: Dispose of the container with the absorbed material as hazardous waste

through an approved waste disposal plant.[1]

Disposal Procedures
The primary method for the disposal of 2,4,5-Trifluorobenzonitrile is through an approved

hazardous waste disposal facility.[1][6]

Step-by-Step Disposal Guide:
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Segregate Waste: Do not mix 2,4,5-Trifluorobenzonitrile waste with other chemical waste

streams unless compatibility is confirmed. It is incompatible with acids, bases, strong

oxidizing agents, and strong bases.[1]

Containerize Waste:

Place liquid waste in a clearly labeled, sealed, and compatible container.

For solid waste contaminated with 2,4,5-Trifluorobenzonitrile (e.g., contaminated gloves,

absorbent materials), place it in a separate, clearly labeled, sealed container.

Labeling: Label the waste container clearly with "Hazardous Waste" and the full chemical

name: "2,4,5-Trifluorobenzonitrile".

Storage: Store the waste container in a designated, well-ventilated, and cool, dry area away

from heat and ignition sources.[1]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to arrange for the pickup and disposal of the hazardous waste.

Empty Container Disposal:

Empty containers that held 2,4,5-Trifluorobenzonitrile must be treated as hazardous waste.

These containers should be triple-rinsed with a suitable solvent. The rinsate must be collected

and disposed of as hazardous waste.[7]
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Caption: Disposal workflow for 2,4,5-Trifluorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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